2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]pentanoic acid

• IUPAC Name: 2-[(3-bromo-5-chlorophenyl)methylsulfinyl]pentanoic acid
• InChI: InChI=1S/C12H14BrClO3S/c1-2-3-11(12(15)16)18(17)7-8-4-9(13)6-10(14)5-8/h4-6,11H,2-3,7H2,1H3,(H,15,16)
• InChI Key: SQMPKEISWLMGDY-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(=O)O)S(=O)CC1=CC(=CC(=C1)Br)Cl
• Molecular Formula: C12H14BrClO3S
• Molecular Weight: 353.66 g/mol
• CAS No.: 2567502-96-7

Description

2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]pentanoic acid is a useful research compound. Its molecular formula is C12H14BrClO3S and its molecular weight is 353.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Characterization

• The compound has been utilized in the stereoselective synthesis of γ-fluorinated α-amino acids, showcasing its relevance in producing complex molecules with high enantiomeric excess, indicating its importance in the field of organic synthesis and pharmaceutical chemistry (Laue et al., 2000).
• Another study involved the synthesis and molecular characterization of a similar compound, methyl 2-(5-bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate, which could hint at structural similarities and potential applications in material sciences or pharmaceuticals (Choi et al., 2008).

Catalysis and Green Chemistry

• The compound may find relevance in green chemistry, as indicated by a study on pentanoic acid synthesized from γ-valerolactone and formic acid using bifunctional catalysis. This points towards its potential utility in sustainable and eco-friendly chemical processes (Al‐Naji et al., 2020).

Imaging and Diagnostics

• A radiopaque compound, 4,4-bis(4-hydroxy-3,5-diiodophenyl)pentanoic acid, was synthesized for potential use in X-ray imaging applications, indicating that derivatives of pentanoic acid could be significant in medical imaging and diagnostics (Gopan et al., 2021).

Chemical Reactions and Properties

• Studies on the reaction of related compounds like 2-bromo-4-chlorophenyl-2-bromobutanoate and its derivatives through a Pd-catalyzed Suzuki cross-coupling reaction provide insights into the chemical properties and potential reactions that 2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]pentanoic acid might undergo, shedding light on its chemical behavior and applications in synthetic chemistry (Nazeer et al., 2020).

Bioactive Compounds and Drug Discovery

• The ligand pentanoic acid [5-(2-pyridyl)-1,3,4-thiadiazol-2-yl]-amide-5-(3-ethyl)-3H-1-imidazolium bis(trifluormethylsulfonyl)imide (LNTf2) was prepared for complexation with cobalt(II), hinting at its potential applications in material sciences and possibly in pharmacology, due to the medicinal relevance of metal complexes (Huxel & Klingele, 2015).